Cas no 828276-48-8 (Ethanone, 1-[6-(methylthio)-3-pyridinyl]-)

• Product Name: Ethanone, 1-[6-(methylthio)-3-pyridinyl]-
• CAS No: 828276-48-8
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 681448
• PubChem ID: 66904879
• Update Time: 2025-04-19

Ethanone, 1-[6-(methylthio)-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[6-(methylthio)-3-pyridinyl]-
• 1-(6-methylsulfanylpyridin-3-yl)ethanone
• AKOS020765579
• SCHEMBL1091823
• 828276-48-8
• 1-[6-(Methylsulfanyl)pyridin-3-yl]ethan-1-one
• DTXSID50735996

• Inchi： 1S/C8H9NOS/c1-6(10)7-3-4-8(11-2)9-5-7/h3-5H,1-2H3
• InChI Key： LNQOQKWARJEFRS-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CN=1)C(C)=O

Computed Properties

• Exact Mass: 167.04048508g/mol
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.3Ų